Cas no 36394-75-9 ((2S)-1-chloro-1-oxopropan-2-yl acetate)

(2S)-1-Chloro-1-oxopropan-2-yl acetate is a chiral ester compound with applications in organic synthesis and pharmaceutical intermediates. Its stereospecific (2S) configuration makes it valuable for asymmetric synthesis, enabling precise control over reaction pathways. The presence of both chloro and acetyl functional groups enhances its reactivity, allowing for selective transformations under mild conditions. This compound is particularly useful in the preparation of enantiomerically pure derivatives, contributing to the development of active pharmaceutical ingredients (APIs). Its stability under standard storage conditions and compatibility with common solvents further support its utility in laboratory and industrial settings. Careful handling is advised due to its potential lachrymatory and irritant properties.

(2S)-1-chloro-1-oxopropan-2-yl acetate structure

36394-75-9 structure

Product Name:(2S)-1-chloro-1-oxopropan-2-yl acetate

CAS No:36394-75-9

MF:C₅H₇ClO₃

MW:150.560281038284

MDL:MFCD00145252

CID:89195

PubChem ID:87562758

Update Time:2025-10-12

(2S)-1-chloro-1-oxopropan-2-yl acetate Chemical and Physical Properties

Names and Identifiers

- (S)-(-)-2-Acetoxypropionyl Chloride
- (S)-(?)-2-Acetoxypropionyl chloride
- [(2S)-1-chloro-1-oxopropan-2-yl] acetate
- (S)-(&#8722
- (S)-(-)-O-Acetyllactoyl Chloride
- AP-Cl
- O-Acetyl-L-lactyl chloride
- (s)-(-)-2-acetoxy-propionylchloride
- (2S)-1-chloro-1-oxopropan-2-yl acetate
- (S)-(-)-2-Acetoxypropionyl chloride, for chiral derivatization, >=99.0%
- S-2-Acetoxy propionyl chloride
- (S)-2-acetoxypropionyl chloride
- SCHEMBL76020
- AS-38669
- (1S)-2-chloro-1-methyl-2-oxoethyl acetate
- (25)-1-chloro-1-oxopropan-2-yl acetate
- DTXSID00454923
- (S)-2-(Acetyloxy)propanoyl chloride
- (S)-1-chloro-1-oxopropan-2-yl acetate
- (2S)-(-)-2-Acetoxypropanoyl chloride
- A1297
- (S)-acetic acid 1-chlorocarbonyl-ethyl ester
- 2(S)-acetoxypropionyl chloride
- [(1S)-2-Chloro-1-methyl-2-oxo-ethyl] acetate
- 36394-75-9
- (R)-(-)-2-mandelic acid
- S-2-ACETOXYPROPIONYL CHLORIDE
- EC 420-610-4
- [(1S)-2-Chloro-1-methyl-2-oxoethyl] acetate
- (S)-(-)-2-acetoxy-propionyl chloride
- (S)-(-)-2-acetoxypropionylchloride
- ALHZEIINTQJLOT-VKHMYHEASA-N
- A823225
- MFCD00145252
- (S)-2-acetoxypropanyl chloride
- acetic acid (S)-1-chlorocarbonyl-ethyl ester
- (S)-(-)-2-Acetoxypropionyl chloride, 97%
- O-Acetyl-L-lactyl chloride, AP-Cl
- L-a-Acetoxypropionyl Chloride
- BCP04460
- AKOS015900495
- MDL： MFCD00145252
- Inchi： 1S/C5H7ClO3/c1-3(5(6)8)9-4(2)7/h3H,1-2H3/t3-/m0/s1
- InChI Key： ALHZEIINTQJLOT-VKHMYHEASA-N
- SMILES： ClC([C@H](C)OC(C)=O)=O

Computed Properties

Exact Mass: 150.00800
Monoisotopic Mass: 150.0083718g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 132
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.1
Topological Polar Surface Area: 43.4Å²

Experimental Properties

Color/Form: liquid
Density: 1.189 g/mL at 25 °C(lit.)
Boiling Point: 78°C/22mmHg(lit.)
Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C
Refractive Index: n20/D 1.423(lit.)
PSA: 43.37000
LogP: 0.70340
Specific Rotation: -31 º (c=4 in chloroform)
Optical Activity: [α]20/D −31°, c = 4 in chloroform
Solubility: Not determined

(2S)-1-chloro-1-oxopropan-2-yl acetate Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H290-H314
Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
Hazardous Material transportation number：UN 3265 8/PG 2
WGK Germany：3
Hazard Category Code： 22-34-43
Safety Instruction： S26; S36/37/39; S45
FLUKA BRAND F CODES：10-21
Hazardous Material Identification：
HazardClass：8
PackingGroup：II
Storage Condition：0-10°C
Risk Phrases：R34
Packing Group：III
Safety Term：8

(2S)-1-chloro-1-oxopropan-2-yl acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLCC0103-1 G	(2S)-1-chloro-1-oxopropan-2-yl acetate	36394-75-9	94%	1g	¥ 257.00	2021-05-07
TRC	A167743-1g	L-a-Acetoxypropionyl Chloride	36394-75-9		1g	$ 65.00	2023-09-09
TRC	A167743-5g	L-a-Acetoxypropionyl Chloride	36394-75-9		5g	$ 230.00	2023-09-09
TRC	A167743-10g	L-a-Acetoxypropionyl Chloride	36394-75-9		10g	$ 339.00	2023-09-09
Ambeed	A528435-1g	(S)-(-)-2-acetoxypropionylchloride	36394-75-9	98%	1g	$43.0	2025-02-21
Ambeed	A528435-5g	(S)-(-)-2-acetoxypropionylchloride	36394-75-9	98%	5g	$92.0	2025-02-21
Ambeed	A528435-25g	(S)-(-)-2-acetoxypropionylchloride	36394-75-9	98%	25g	$276.0	2025-02-21
Chemenu	CM343250-1g	[(2S)-1-chloro-1-oxopropan-2-yl] acetate	36394-75-9	95%+	1g	$65	2023-02-02
Chemenu	CM343250-5g	[(2S)-1-chloro-1-oxopropan-2-yl] acetate	36394-75-9	95%+	5g	$158	2023-02-02
Chemenu	CM343250-25g	[(2S)-1-chloro-1-oxopropan-2-yl] acetate	36394-75-9	95%+	25g	$715	2023-02-02

(2S)-1-chloro-1-oxopropan-2-yl acetate Production Method

(2S)-1-chloro-1-oxopropan-2-yl acetate Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:36394-75-9)(S)-(-)-2-ACETOXYPROPIONYL CHLORIDE

Order Number:sfd17782

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:38

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Amadis Chemical Company Limited

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(CAS:36394-75-9)(2S)-1-chloro-1-oxopropan-2-yl acetate

Order Number:A823225

Stock Status:in Stock

Quantity:5g/25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:10

Price ($):160.0/743.0

Email:sales@amadischem.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:36394-75-9)(S)-(-)-2-Acetoxypropionyl Chloride, ≥ 97.0%

Order Number:LE17628

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:16

Price ($):discuss personally

Email:18501500038@163.com

(2S)-1-chloro-1-oxopropan-2-yl acetate Related Literature

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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
2. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
3. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
4. Enabling high-throughput single-animal gene-expression studies with molecular and micro-scale technologies

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5. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

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36394-75-9 ((2S)-1-chloro-1-oxopropan-2-yl acetate) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:36394-75-9)(S)-(-)-2-ACETOXYPROPIONYL CHLORIDE

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Amadis Chemical Company Limited

(CAS:36394-75-9)(2S)-1-chloro-1-oxopropan-2-yl acetate

Purity:99%/99%

Quantity:5g/25g

Price ($):160.0/743.0